Cas no 1146618-41-8 (SNS-314 Mesylate)

• Product Name: SNS-314 Mesylate
• CAS No: 1146618-41-8
• MF: C₁₉H₁₉ClN₆O₄S₃
• MW: 527.039958238602
• MDL: MFCD16621142
• CID: 69792
• PubChem ID: 24995523
• Update Time: 2025-10-28

SNS-314 Mesylate Chemical and Physical Properties

Names and Identifiers

• N-(3-Chlorophenyl)-N'-[5-[2-(thieno[3,2-d]pyrimidin-4-ylamino)ethyl]-2-thiazolyl]urea methanesulfonate (1:1)
• SNS-314 Mesylate
• 1-(3-chlorophenyl)-3-[5-[2-(thieno[3,2-d]pyrimidin-4-ylamino)ethyl]-1,3-thiazol-2-yl]urea,methanesulfonic acid
• SNS 314 mesylate
• SNS314
• SNS-314
• KGW32FDY3U
• Urea, N-(3-chlorophenyl)-N'-[5-[2-(thieno[3,2-d]pyrimidin-4-ylamino)ethyl]-2-thiazolyl]-, methanesulfonate (1:1)
• SNS 314
• 1-(3-chlorophenyl)-3-(5-(2-(thieno[3,2-d]pyrimidin-4-ylamino)ethyl)thiazol-2-yl)urea methanesulfonate
• Urea, N-(3-chlorophenyl)-N'-(5-(2-(thieno(3,2-d)pyrimidin-4-ylamino)ethyl)-2-thiazolyl
• N-(3-Chlorophenyl)-N'-[5-[2-(thieno[3,2-d]pyrimidin-4-ylamino)ethyl]-2-thiazolyl]urea methanesulfonate
• Urea, N-(3-chlorophenyl)-N'-(5-(2-(thieno(3,2-d)pyrimidin-4-ylamino)ethyl)-2-thiazolyl)-, methanesul
• 1-(3-chlorophenyl)-3-[5-[2-(thieno[3,2-d]pyrimidin-4-ylamino)ethyl]-1,3-thiazol-2-yl]urea;methanesulfonic acid
• MLS006011040
• SNS-314 (mesylate)
• s1154
• HY-12003
• BCP24792
• 1-(3-chlorophenyl)-3-{5-[2-({thieno[3,2-d]pyrimidin-4-yl}amino)ethyl]-1,3-thiazol-2-yl}urea; methanesulfonic acid
• A894172
• FT-0709975
• Methanesulfonic acid--N-(3-chlorophenyl)-N'-(5-{2-[(thieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-1,3-thiazol-2-yl)urea (1/1)
• UNII-KGW32FDY3U
• Q27282245
• 1-(3-chlorophenyl)-3-(5-(2-(thieno[3,2-d]pyrimidin-4-ylamino)ethyl)thiazol-2-yl)urea methanesulfonate(1:1)
• Urea, N-(3-chlorophenyl)-N'-(5-(2-(thieno(3,2-d)pyrimidin-4-ylamino)ethyl)-2-thiazolyl)-, methanesulfonate (1:1)
• SMR004702833
• HMS3654A12
• 1146618-41-8
• AC-32850
• J-522998
• CHEMBL518051
• AKOS015904656
• SCHEMBL17257952
• SNS314 Mesylate
• SW219886-1
• AS-74969
• EX-A465
• CS-0113
• DTXSID10648376
• CCG-264840
• 1-(3-CHLOROPHENYL)-3-[5-(2-{THIENO[3,2-D]PYRIMIDIN-4-YLAMINO}ETHYL)-1,3-THIAZOL-2-YL]UREA; METHANESULFONIC ACID
• SNS-314 Mesylate?

• MDL： MFCD16621142
• Inchi： 1S/C18H15ClN6OS2.CH4O3S/c19-11-2-1-3-12(8-11)24-17(26)25-18-21-9-13(28-18)4-6-20-16-15-14(5-7-27-15)22-10-23-16;1-5(2,3)4/h1-3,5,7-10H,4,6H2,(H,20,22,23)(H2,21,24,25,26);1H3,(H,2,3,4)
• InChI Key： FYCODPVDEFFWSR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(NC1=NC=C(CCNC2=C3C(C=CS3)=NC=N2)S1)=O.S(C)(=O)(=O)O

Computed Properties

• Exact Mass: 526.0318443g/mol
• Monoisotopic Mass: 526.0318443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: nothing
• Topological Polar Surface Area: 211

SNS-314 Mesylate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on SNS-314 Mesylate

SNS-314 Mesylate: A Comprehensive Overview of the CAS 1146618-41-8 Compound and Its Therapeutic Potential

In the rapidly evolving field of pharmaceutical research, SNS-314 Mesylate (CAS 1146618-41-8) has emerged as a compound of significant interest. This small molecule inhibitor belongs to a class of targeted therapies designed to address specific cellular pathways. With its unique mechanism of action, SNS-314 Mesylate is being investigated for its potential in oncology, particularly in cancers where traditional treatments have shown limited efficacy. Researchers are particularly intrigued by its ability to selectively target certain kinases, which play a crucial role in cell proliferation and survival.

The scientific community's growing focus on precision medicine and personalized cancer therapy has brought compounds like SNS-314 Mesylate to the forefront. Current studies suggest that this compound may offer advantages in terms of reduced off-target effects compared to conventional chemotherapy drugs. The mesylate salt form (indicated by "Mesylate" in the name) enhances the compound's solubility and bioavailability, making it more suitable for clinical applications. These properties align well with modern drug development trends emphasizing improved pharmacokinetics and patient tolerance.

From a chemical perspective, SNS-314 Mesylate (CAS 1146618-41-8) demonstrates remarkable stability under physiological conditions, a critical factor for therapeutic agents. Its molecular structure has been optimized through extensive structure-activity relationship (SAR) studies, resulting in enhanced binding affinity to its intended targets. Pharmaceutical chemists note that the compound's selectivity profile makes it particularly valuable for research into combination therapies, where multiple pathways can be targeted simultaneously with minimal interference between agents.

The development of SNS-314 Mesylate reflects broader trends in cancer drug discovery, where researchers are increasingly focusing on overcoming treatment resistance. Many patients and healthcare providers search for information about new cancer treatments and breakthrough therapies, making compounds like this particularly relevant. Preclinical data suggests that SNS-314 Mesylate may be effective against certain resistant cancer cell lines, offering hope for patients who have exhausted standard treatment options.

Quality control in the production of SNS-314 Mesylate (CAS 1146618-41-8) follows stringent Good Manufacturing Practice (GMP) standards. Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry ensure batch-to-batch consistency, which is crucial for both research and potential clinical applications. The compound's well-characterized properties make it valuable for scientists studying kinase inhibition mechanisms and signal transduction pathways in various disease models.

As interest grows in targeted cancer therapies, SNS-314 Mesylate continues to attract attention from both academic researchers and pharmaceutical developers. Its potential applications extend beyond oncology, with preliminary studies exploring its utility in other conditions characterized by dysregulated kinase activity. The compound's pharmacological profile makes it a promising candidate for further investigation, particularly in the context of combination treatment strategies that are becoming increasingly important in modern medicine.

For researchers working with SNS-314 Mesylate (CAS 1146618-41-8), proper handling and storage are essential to maintain its stability. The compound should be stored under controlled conditions, typically at low temperatures and protected from moisture. These precautions ensure the integrity of the material for in vitro and in vivo studies, allowing researchers to obtain reliable and reproducible results in their investigations of this promising therapeutic agent.

The ongoing research into SNS-314 Mesylate exemplifies the dynamic nature of drug discovery and development. As more data becomes available about its efficacy and safety profile, this compound may potentially transition from laboratory research to clinical trials. For scientists and medical professionals staying abreast of emerging therapies, SNS-314 Mesylate represents an exciting area of investigation that could contribute to advancing treatment options for challenging medical conditions.